Cas no 25628-40-4 (2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester)
25628-40-4 structure
Product Name:2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester
CAS No:25628-40-4
MF:C18H19NO2
MW:281.348964929581
CID:238447
PubChem ID:71446879
Update Time:2025-04-19
2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester
- ethyl 3-[2-(4-methylanilino)phenyl]prop-2-enoate
- DTXSID10855240
- 25628-40-4
-
- Inchi: 1S/C18H19NO2/c1-3-21-18(20)13-10-15-6-4-5-7-17(15)19-16-11-8-14(2)9-12-16/h4-13,19H,3H2,1-2H3
- InChI Key: NEIBJCZQIKOOSD-UHFFFAOYSA-N
- SMILES: O(CC)C(C=CC1C=CC=CC=1NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 281.14167
- Monoisotopic Mass: 281.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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